Cas no 2227914-96-5 (rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine
• CAS No: 2227914-96-5
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6550781
• PubChem ID: 165649518
• Update Time: 2025-11-03

rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine
• EN300-1916719
• 2227914-96-5

• Inchi： 1S/C10H12BrN/c1-6-4-7(11)2-3-8(6)9-5-10(9)12/h2-4,9-10H,5,12H2,1H3/t9-,10+/m0/s1
• InChI Key： SXOWVTNASVKUSI-VHSXEESVSA-N
• SMILES： BrC1C=CC(=C(C)C=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine (CAS No. 2227914-96-5)

The compound rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine (CAS No. 2227914-96-5) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and brominated aromatic moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

One of the most frequently searched questions about rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine is its synthetic route and optical purity. The compound's racemic form (rac- prefix) indicates a mixture of enantiomers, which is often a focus in chiral resolution studies. Recent advancements in asymmetric synthesis have enabled more efficient production of enantiopure variants, addressing the growing demand for high-purity intermediates in precision medicine. This aligns with the industry's shift toward green chemistry and sustainable synthesis, as highlighted in recent publications.

The 4-bromo-2-methylphenyl group in this compound is particularly noteworthy for its role in structure-activity relationship (SAR) studies. Bromine atoms are often introduced to enhance binding affinity or modify metabolic stability, making this derivative a candidate for medicinal chemistry optimization. Computational chemists frequently explore its molecular docking potential with targets like G-protein-coupled receptors (GPCRs) or kinases, topics trending in AI-driven drug design forums.

From a commercial perspective, suppliers of CAS 2227914-96-5 emphasize its batch-to-batch consistency and regulatory compliance, responding to stringent quality standards in the pharmaceutical sector. Analytical techniques such as HPLC, NMR, and LC-MS are critical for verifying its identity, as discussed in technical datasheets. Environmental concerns related to brominated compounds have also spurred interest in alternative halogenation strategies, a hot topic in ESG-focused research.

In summary, rac-(1R,2S)-2-(4-bromo-2-methylphenyl)cyclopropan-1-amine represents a nexus of chiral chemistry, drug development, and industrial scalability. Its CAS registry (2227914-96-5) serves as a key identifier for researchers navigating chemical databases, while its structural motifs continue to inspire innovations in small-molecule therapeutics. As the field evolves, this compound is poised to remain relevant in discussions about next-generation synthetic methodologies and targeted biological modulation.